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Compound Name: 3-Hydroxy Midostaurin-13C6

Cat. No.: B13838545

An In-depth Technical Guide to Commercially Available 3-Hydroxy Midostaurin-3Ce Standards
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on 3-Hydroxy Midostaurin-13Ce, a
critical stable isotope-labeled internal standard for the bioanalysis of Midostaurin and its
metabolites. This document outlines the commercial availability, technical specifications,
biochemical context, and detailed analytical methodologies relevant to its application in
research and drug development.

Introduction

Midostaurin (PKC412) is a multi-targeted kinase inhibitor approved for the treatment of acute
myeloid leukemia (AML) with FMS-like tyrosine kinase 3 (FLT3) mutations and advanced
systemic mastocytosis (SM).[1][2][3] For robust pharmacokinetic and therapeutic drug
monitoring studies, a precise and accurate quantification of Midostaurin and its active
metabolites in biological matrices is essential. The primary metabolic pathway of Midostaurin
involves the hepatic cytochrome P450 enzyme CYP3A4, which produces two major active
metabolites: CGP62221 (via O-demethylation) and CGP52421 (3-Hydroxy Midostaurin).[4][5][6]

The use of a stable isotope-labeled internal standard, such as 3-Hydroxy Midostaurin-13Ce, is
the gold standard for quantitative bioanalysis using liquid chromatography-tandem mass
spectrometry (LC-MS/MS). Its chemical and physical properties are nearly identical to the
analyte, but its mass is shifted, allowing it to co-elute and be distinguished by the mass
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spectrometer. This corrects for variations in sample preparation, matrix effects, and instrument
response, ensuring the highest level of accuracy and precision in analytical results.

Commercial Availability and Specifications

3-Hydroxy Midostaurin-3Cs is available from various specialized chemical suppliers that
provide reference standards for research purposes. The following tables summarize the typical
product specifications compiled from commercial suppliers.

Table 1: General Product Information

Parameter Description
Product Name 3-Hydroxy Midostaurin-3Ce
Synonyms CGP52421-13Cs, Midostaurin Metabolite-13Ce

For research and analytical applications only.
Intended Use . .
Not for human or animal consumption.

Table 2: Chemical and Physical Properties

Property Specification Source

Molecular Formula C2913CeH30N40s [7]

Molecular Weight ~592.6 g/mol [7]

Isotopic Enrichment Typically 299% for 13C Supplier Dependent
Chemical Purity Typically >95-98% Supplier Dependent
Appearance Solid (e.g., Off-White to Yellow)  Supplier Dependent
Long-term Storage Store at -20°C in a well-closed ]

container

) » Handle at room temperature
Handling Condition [8]
(25-30°C)
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Note: Specific details such as lot number, exact purity, and isotopic enrichment are provided in
the Certificate of Analysis (CoA) from the supplier.

Biochemical Context and Mechanism of Action
Metabolism of Midostaurin

Midostaurin is extensively metabolized in the liver, primarily by the CYP3A4 enzyme.[6][9] This
process leads to the formation of two major pharmacologically active metabolites that
contribute to the overall therapeutic effect. The diagram below illustrates this primary metabolic
pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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